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Compound of Interest

Compound Name:
N-(8-methoxynaphthalen-1-

yl)acetamide

Cat. No.: B515165 Get Quote

An In-depth Technical Guide to N-(8-methoxynaphthalen-1-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential biological relevance of N-(8-methoxynaphthalen-1-yl)acetamide. The data is

presented to be a valuable resource for professionals in the fields of chemical research and

drug development.

Chemical and Physical Properties
N-(8-methoxynaphthalen-1-yl)acetamide, also known as N-(8-methoxy-1-

naphthyl)acetamide, is an aromatic amide. The quantitative properties of this compound are

summarized in the table below.
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Property Value Source

CAS Number 102871-77-2 [1]

Molecular Formula C₁₃H₁₃NO₂ [1]

Molecular Weight 215.25 g/mol [1]

IUPAC Name
N-(8-methoxynaphthalen-1-

yl)acetamide

Canonical SMILES
CC(=O)NC1=CC=CC2=C1C(O

C)=CC=C2

InChI Key Not available

Synthesis Protocol
A general and reliable method for the synthesis of N-(8-methoxynaphthalen-1-yl)acetamide
involves the N-acetylation of the corresponding amine, 8-methoxy-1-naphthylamine. The

following protocol describes this common laboratory procedure.

Experimental Protocol: N-Acetylation of 8-methoxy-1-
naphthylamine
Materials:

8-methoxy-1-naphthylamine

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer
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Procedure:

Dissolution: Dissolve 8-methoxy-1-naphthylamine (1 equivalent) in dichloromethane in a

round-bottom flask equipped with a magnetic stir bar.

Addition of Base: Add pyridine (1.5 equivalents) to the solution. Cool the mixture in an ice

bath to 0°C.

Acetylation: Slowly add acetic anhydride (1.2 equivalents) dropwise to the stirred solution.

Maintain the temperature at 0°C during the addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

Quenching: Upon completion, carefully quench the reaction by adding a saturated aqueous

solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash

it sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure N-
(8-methoxynaphthalen-1-yl)acetamide.

General Workflow for N-Acetylation
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General Synthesis Workflow Diagram

Potential Biological Activity and Signaling Pathways
While specific biological data for N-(8-methoxynaphthalen-1-yl)acetamide is not extensively

documented in publicly available literature, the broader class of acetamide and naphthalene

derivatives has shown significant pharmacological activities. Studies on related compounds

have reported antioxidant, anti-inflammatory, and antiproliferative effects.[2][3][4]

For instance, certain N-(naphthalen-2-yl)acetamide derivatives have demonstrated

antiproliferative activity against human cancer cell lines by inducing cell cycle arrest in the S

phase.[3] This suggests that compounds with a similar chemical scaffold, such as N-(8-
methoxynaphthalen-1-yl)acetamide, could potentially interact with cellular signaling

pathways that regulate cell proliferation and inflammation.

A hypothetical pathway that such a compound might influence is the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway, which is a central mediator

of inflammatory responses. Inhibition of this pathway is a common mechanism for anti-

inflammatory drugs.
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Hypothetical Anti-Inflammatory Signaling Pathway
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Conceptual NF-κB Signaling Pathway Inhibition
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This guide serves as a foundational resource. Further experimental validation is necessary to

fully characterize the synthesis, and biological activity of N-(8-methoxynaphthalen-1-
yl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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